6-Propylpyrimidine-4-thiol

• IUPAC Name: 6-propyl-1H-pyrimidine-4-thione
• InChI: InChI=1S/C7H10N2S/c1-2-3-6-4-7(10)9-5-8-6/h4-5H,2-3H2,1H3,(H,8,9,10)
• InChI Key: BGTCRADSZLEUIU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=S)N=CN1
• Molecular Formula: C7H10N2S
• Molecular Weight: 154.24 g/mol
• CAS No.: 1239759-14-8

Description

6-Propylpyrimidine-4-thiol is a useful research compound. Its molecular formula is C7H10N2S and its molecular weight is 154.23. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

A study by Orzeszko et al. (2004) examined the synthesis and antibacterial activity of S-substituted 6-adamantylpyrimidines, revealing their effectiveness against various bacterial strains and fungi. This suggests potential applications of 6-Propylpyrimidine-4-thiol in developing new antimicrobial drugs (Orzeszko et al., 2004).

Synthesis of Nucleosides

Xu, Zheng, and Swann (1991) conducted research on the synthesis of nucleosides, including 4-thiopyrimidine nucleosides, demonstrating the importance of this compound in the efficient and high-yield synthesis of these vital biological molecules (Xu, Zheng, & Swann, 1991).

Enzymatic Studies

Lindsay, Hulsey, and Aboul‐Enein (1975) explored the enzymatic S-methylation of various antithyroid drugs, including this compound. Their findings contribute to understanding the metabolic pathways and potential therapeutic applications of such compounds (Lindsay, Hulsey, & Aboul‐Enein, 1975).

Liquid Chromatographic Applications

Gatti, Cavrini, Roveri, and Pinzauti (1990) investigated the use of this compound in high-performance liquid chromatography, particularly for the analysis of biologically important thiols, which is crucial for pharmaceutical and biochemical research (Gatti et al., 1990).

Corrosion Inhibition

Singh, Singh, and Quraishi (2016) studied the use of thiopyrimidine derivatives, including this compound, as corrosion inhibitors for mild steel in acidic environments. This highlights its potential application in industrial settings to prevent material degradation (Singh, Singh, & Quraishi, 2016).

Spectroscopic and Thermodynamic Analysis

Yadav and Singh (1999) conducted spectral investigations and thermodynamic function analyses of this compound. Their research provides insight into the physical and chemical properties of this compound, which is essential for its application in various scientific fields (Yadav & Singh, 1999).

Mechanism of Action

Target of Action

It is structurally similar to propylthiouracil, a well-known antithyroid agent . Propylthiouracil inhibits the synthesis of thyroxine and the peripheral conversion of thyroxine to tri-iodothyronine . It primarily targets thyroid peroxidase, an enzyme that plays a crucial role in the production of thyroid hormones .

Mode of Action

This enzyme normally converts iodide to iodine and catalyzes the incorporation of the resulting iodide molecule onto both the 3 and/or 5 positions of the phenol rings of thyroglobulin, a precursor to thyroid hormones .

Biochemical Pathways

By inhibiting thyroid peroxidase, it could potentially disrupt the production of thyroid hormones, thereby affecting the body’s metabolic rate, heart function, and other physiological processes .

Result of Action

If it acts similarly to propylthiouracil, it could potentially decrease the levels of thyroid hormones in the body, leading to a reduction in symptoms of hyperthyroidism .

Biochemical Analysis

Biochemical Properties

It is known that pyrimidine analogs play significant roles in various biochemical reactions . They interact with a variety of enzymes, proteins, and other biomolecules, influencing their functions and activities .

Cellular Effects

It is plausible that, like other pyrimidine analogs, it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of 6-Propylpyrimidine-4-thiol is not well-defined due to the limited research available. It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

There is currently no available data on the effects of different dosages of this compound in animal models .

Metabolic Pathways

It is likely that it interacts with various enzymes or cofactors, and may have effects on metabolic flux or metabolite levels .

Transport and Distribution

It is plausible that it interacts with various transporters or binding proteins, influencing its localization or accumulation .

Subcellular Localization

It is possible that it may be directed to specific compartments or organelles through targeting signals or post-translational modifications .